Cas no 1261830-45-8 (5-Fluoro-2-methoxy-2'-(trifluoromethoxy)biphenyl)

• Product Name: 5-Fluoro-2-methoxy-2'-(trifluoromethoxy)biphenyl
• CAS No: 1261830-45-8
• MF: C₁₄H₁₀F₄O₂
• MW: 286.221618175507
• CID: 4991834
• Update Time: 2025-06-15

5-Fluoro-2-methoxy-2'-(trifluoromethoxy)biphenyl Chemical and Physical Properties

Names and Identifiers

• 5-Fluoro-2-methoxy-2'-(trifluoromethoxy)biphenyl

• Inchi： 1S/C14H10F4O2/c1-19-12-7-6-9(15)8-11(12)10-4-2-3-5-13(10)20-14(16,17)18/h2-8H,1H3
• InChI Key： CGNZIJMPTHVKNW-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C=1)C1C=CC=CC=1OC(F)(F)F)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 308
• XLogP3: 4.8
• Topological Polar Surface Area: 18.5

Additional information on 5-Fluoro-2-methoxy-2'-(trifluoromethoxy)biphenyl

Recent Advances in the Study of 5-Fluoro-2-methoxy-2'-(trifluoromethoxy)biphenyl (CAS: 1261830-45-8)

The compound 5-Fluoro-2-methoxy-2'-(trifluoromethoxy)biphenyl (CAS: 1261830-45-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential use in drug development.

Recent studies have highlighted the synthetic pathways for 5-Fluoro-2-methoxy-2'-(trifluoromethoxy)biphenyl, emphasizing the use of palladium-catalyzed cross-coupling reactions to achieve high yields and purity. The incorporation of fluorine and trifluoromethoxy groups into the biphenyl scaffold has been shown to enhance the compound's metabolic stability and bioavailability, making it a promising candidate for further pharmacological evaluation.

In vitro and in vivo studies have demonstrated that 5-Fluoro-2-methoxy-2'-(trifluoromethoxy)biphenyl exhibits notable activity against a range of biological targets, including enzymes involved in inflammatory pathways and cancer cell proliferation. Specifically, the compound has shown inhibitory effects on cyclooxygenase-2 (COX-2) and phosphodiesterase-4 (PDE4), suggesting potential applications in the treatment of inflammatory diseases and certain types of cancer.

Further investigations into the pharmacokinetic properties of 5-Fluoro-2-methoxy-2'-(trifluoromethoxy)biphenyl have revealed favorable absorption and distribution profiles, with minimal off-target effects. These findings support the compound's potential as a lead molecule for the development of novel therapeutics. However, additional studies are required to fully elucidate its mechanism of action and optimize its therapeutic efficacy.

In conclusion, the latest research on 5-Fluoro-2-methoxy-2'-(trifluoromethoxy)biphenyl (CAS: 1261830-45-8) underscores its promise as a versatile scaffold in medicinal chemistry. Continued exploration of its biological activities and synthetic optimization will be crucial for advancing its development into clinically relevant drugs. This brief serves as a valuable resource for researchers and industry professionals seeking to stay abreast of advancements in this area.